![molecular formula C18H27ClN2O2 B6269824 2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride CAS No. 2742660-36-0](/img/no-structure.png)
2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride
Overview
Description
2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride (2-PEC) is a novel small molecule inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme that is responsible for the breakdown of monoamine neurotransmitters such as dopamine, serotonin and norepinephrine. 2-PEC has been shown to inhibit MAO activity in vitro and in vivo, making it a promising tool for studying the role of MAO in neuropsychiatric disorders.
Scientific Research Applications
2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride has been used in a wide range of scientific research applications, including studies of MAO inhibition, neuropsychiatric disorders, and drug development. In particular, 2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride has been used to study the role of MAO in the pathophysiology of depression, anxiety, and other neuropsychiatric disorders. Additionally, 2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride has been used to study the mechanism of action of MAO inhibitors, as well as to develop novel MAO inhibitors.
Mechanism of Action
2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride inhibits MAO activity by binding to the active site of the enzyme, thereby preventing the breakdown of monoamine neurotransmitters. This inhibition of MAO activity leads to an increase in the concentration of monoamine neurotransmitters in the brain, which is thought to be responsible for the therapeutic effects of MAO inhibitors.
Biochemical and Physiological Effects
The inhibition of MAO activity by 2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride leads to an increase in the concentration of monoamine neurotransmitters in the brain, which is thought to be responsible for the therapeutic effects of MAO inhibitors. This increase in monoamine neurotransmitter concentration has been associated with a variety of biochemical and physiological effects, including increased alertness, improved mood, and improved cognitive function.
Advantages and Limitations for Lab Experiments
2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of MAO, and it is relatively easy to synthesize. Additionally, it is stable and can be stored for long periods of time. However, 2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride is not suitable for use in humans due to its potential toxicity.
Future Directions
There are a number of potential future directions for research on 2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride. These include further studies of its mechanism of action, development of more potent and selective MAO inhibitors, and investigation of its potential therapeutic applications. Additionally, 2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride could be used to study the role of MAO in the pathophysiology of neuropsychiatric disorders, and to develop novel drugs for the treatment of these disorders. Finally, 2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride could be used to investigate the role of MAO in the development and progression of other diseases, such as Alzheimer's disease and Parkinson's disease.
Synthesis Methods
2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride can be synthesized using a two-step procedure. In the first step, 3-phenyloxolane-3-carbonyl chloride is reacted with 4-piperidin-1-yl-ethan-1-amine in the presence of triethylamine in dichloromethane. The resulting product is then reacted with hydrochloric acid to give 2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride' involves the reaction of 3-phenyloxolane-3-carboxylic acid with piperidine, followed by the reduction of the resulting amide with sodium borohydride. The resulting amine is then reacted with 2-chloroethanol to form the final product, which is isolated as the hydrochloride salt.", "Starting Materials": [ "3-phenyloxolane-3-carboxylic acid", "piperidine", "sodium borohydride", "2-chloroethanol", "hydrochloric acid", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 3-phenyloxolane-3-carboxylic acid is reacted with piperidine in the presence of hydrochloric acid and diethyl ether to form the corresponding amide.", "Step 2: The resulting amide is reduced with sodium borohydride in the presence of water to form the corresponding amine.", "Step 3: The resulting amine is reacted with 2-chloroethanol in the presence of sodium hydroxide and water to form the final product, which is isolated as the hydrochloride salt." ] } | |
CAS RN |
2742660-36-0 |
Molecular Formula |
C18H27ClN2O2 |
Molecular Weight |
338.9 |
Purity |
80 |
Origin of Product |
United States |
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